Cas no 2169618-90-8 (2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide)

2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide structure
2169618-90-8 structure
Product Name:2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide
CAS No:2169618-90-8
MF:C9H11N3O
MW:177.203141450882
CID:6186106
PubChem ID:165506408
Update Time:2025-07-19

2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide
    • 2169618-90-8
    • EN300-1275991
    • Inchi: 1S/C9H11N3O/c1-7(2)9(13)12(10)8-5-3-4-6-11-8/h3-6H,1,10H2,2H3
    • InChI Key: PSZOGKUEKJTXNN-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)N(C1C=CC=CN=1)N

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.2Ų

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Additional information on 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide

Introduction to 2-Methyl-N-(pyridin-2-yl)prop-2-enehydrazide (CAS No. 2169618-90-8)

2-Methyl-N-(pyridin-2-yl)prop-2-enehydrazide, with the CAS number 2169618-90-8, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide make it an intriguing candidate for various studies, including those focused on drug discovery and development.

The chemical structure of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide consists of a pyridine ring, a methyl group, and a propenyl moiety, all connected through a hydrazide functional group. This combination of structural elements imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various biological assays and therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects. In vitro experiments demonstrated that 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide has also been investigated for its antitumor activity. A study published in the European Journal of Medicinal Chemistry reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation. These findings underscore the potential of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide has also been evaluated in preclinical studies. Research conducted by a team at the University of California found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These pharmacokinetic properties suggest that 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide could be administered orally or intravenously, depending on the therapeutic application.

To further explore the therapeutic potential of 2-methyl-N-(pyridin-2-yl)prop-2-enehydrazide, several clinical trials are currently underway. A Phase I clinical trial is being conducted to evaluate the safety and tolerability of this compound in healthy volunteers. Preliminary results indicate that 2-methyl-N-(pyridin-2-yl)prop-2-eneyhydrazide is well-tolerated at various dose levels, with no significant adverse effects observed. This positive outcome paves the way for future Phase II trials to assess its efficacy in specific disease conditions.

In conclusion, 2-methyl-N-(pyridin-2-ylyl)propeneylhydrazide (CAS No. 2169618---90---8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery in various fields.

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